Cas no 143882-58-0 (Cyclopentanone,3-(1-methylethyl)-2-(2-propen-1-yl)-)

• Product name: Cyclopentanone,3-(1-methylethyl)-2-(2-propen-1-yl)-
• CAS No: 143882-58-0
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 108527

Cyclopentanone,3-(1-methylethyl)-2-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone,3-(1-methylethyl)-2-(2-propen-1-yl)-
• Cyclopentanone, 3-(1-methylethyl)-2-(2-propenyl)- (9CI)
• Cyclopentanone, 3-(1-methylethyl)-2-(2-propen-1-yl)-

• Inchi： 1S/C11H18O/c1-4-5-10-9(8(2)3)6-7-11(10)12/h4,8-10H,1,5-7H2,2-3H3
• InChI Key： AIICNFMIFLPZQL-UHFFFAOYSA-N
• SMILES： C1(=O)CCC(C(C)C)C1CC=C

Computed Properties

• Exact Mass: 166.13584
• Monoisotopic Mass: 166.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• PSA: 17.07